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Compound of Interest

Compound Name: Lanthanum carbide

Cat. No.: B083422

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of various
lanthanum carbide materials. It is designed to be a valuable resource for researchers and
professionals involved in materials science, condensed matter physics, and related fields,
offering detailed insights into the magnetic behavior, experimental characterization, and
underlying principles of these fascinating compounds.

Introduction to Lanthanum Carbide Materials

Lanthanum, a rare-earth element, forms several carbide compounds with distinct
stoichiometries and crystal structures, leading to a range of interesting physical properties,
including unique magnetic and electronic behaviors. The primary phases of lanthanum
carbide include lanthanum dicarbide (LaC-z), lanthanum sesquicarbide (La=Cs), and more
complex structures such as lanthanum-containing endohedral fullerenes (e.g., La@Cs2) and
layered lanthanum carbide halides (La2C2Xz, where X is a halogen). Understanding the
magnetic properties of these materials is crucial for their potential applications in areas such as
superconductivity, electronics, and catalysis.

Magnetic Properties of Lanthanum Carbide Phases

The magnetic characteristics of lanthanum carbide materials are intrinsically linked to their
electronic structure and the presence of unpaired electrons. The observed magnetic behavior
ranges from diamagnetism and weak paramagnetism to superconductivity.
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Lanthanum Dicarbide (LaCz)

Lanthanum dicarbide is consistently reported to be a diamagnetic material. Diamagnetism is a
fundamental property of all matter, arising from the orbital motion of electrons, which creates a
magnetic field in opposition to an externally applied field. In LaCz, the absence of unpaired
electrons in its electronic configuration leads to this net repulsive effect. Furthermore, LaC:
exhibits superconductivity at a critical temperature (Tc) of approximately 1.6 K.

Lanthanum Sesquicarbide (Laz2C3)

Lanthanum sesquicarbide is characterized as a very slightly paramagnetic material. This weak
paramagnetism suggests the presence of a small number of unpaired electrons, which can
align with an external magnetic field, resulting in a net attraction. Theoretical calculations have
estimated a final magnetic moment of 0.022 uB for LazCs. Like the dicarbide, La=Cs is also a
superconductor, with a higher transition temperature.

Lanthanum Endohedral Fullerenes (La@Cs2)

When a lanthanum atom is encapsulated within a fullerene cage, such as Csz, the resulting
endohedral fullerene exhibits distinct magnetic properties. Magnetization studies on La@Cs:2
have revealed paramagnetic behavior that follows the Curie-Weiss law. An effective magnetic
moment of 0.38 uB per La@Cs2 molecule has been determined. This paramagnetism arises
from the transfer of electrons from the lanthanum atom to the fullerene cage, resulting in
unpaired electrons.

Layered Lanthanum Carbide Halides (La2C2Xz2)

The layered lanthanum carbide halides, with the general formula La2C2X2 (where X = Br, 1),
are primarily studied for their superconducting properties. However, their magnetic behavior in
the normal state is also of interest. These materials exhibit superconductivity at relatively high
temperatures, with a Tc of about 7.03 K for LazC2Br2 and 1.7 K for LazCzl2.

Data Presentation: Summary of Magnetic Properties

The following table summarizes the key magnetic and superconducting properties of the
discussed lanthanum carbide phases.
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Experimental Protocols for Magnetic
Characterization

The determination of the magnetic properties of lanthanum carbide materials requires
specialized experimental techniques, particularly due to their air-sensitive nature. The two
primary methods employed are Superconducting Quantum Interference Device (SQUID)
magnetometry and neutron diffraction.

Synthesis of Lanthanum Carbides

A common method for synthesizing lanthanum carbides such as LaCz and LazCs is through
the carbothermal reduction of lanthanum oxide (Laz03) with graphite at high temperatures in an
inert atmosphere or vacuum. Another approach involves heating lanthanum dihydride with
stoichiometric amounts of graphite. For endohedral fullerenes, the arc-discharge method is
typically used, where graphite rods containing lanthanum are vaporized.
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Synthesis pathways for lanthanum carbide materials.

Sample Preparation for Magnetic Measurements

Due to the high reactivity of lanthanum carbides with air and moisture, all sample handling
must be performed in an inert atmosphere, typically within a glovebox filled with argon or
nitrogen gas.

e Grinding: The synthesized carbide material is gently ground into a fine powder to ensure
homogenetity.

e Encapsulation: For SQUID magnetometry, the powder is carefully weighed and loaded into a
sample holder, such as a gelatin capsule or a specialized plastic straw, which is then sealed
within the glovebox. The sample holder should be diamagnetic and have a known, small
magnetic background signal.

e Mounting: For neutron diffraction, the powder is loaded into a sample container made of a
material with low neutron absorption, such as vanadium.

Superconducting Quantum Interference Device (SQUID)
Magnetometry

SQUID magnetometry is a highly sensitive technique used to measure the magnetic moment of
a sample as a function of temperature and applied magnetic field.

Experimental Workflow:

Click to download full resolution via product page

Workflow for SQUID magnetometry measurements.

Methodology:
» Zero-Field Cooling (ZFC) and Field-Cooling (FC):

o ZFC: The sample is cooled from room temperature to the lowest desired temperature
(e.g., 2 K) in the absence of an external magnetic field. A small magnetic field (e.g., 10-
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100 Oe) is then applied, and the magnetic moment is measured as the sample is warmed
up.

o FC: The sample is cooled from room temperature to the lowest desired temperature in the
presence of the same magnetic field used for the ZFC measurement. The magnetic
moment is then measured as the sample is warmed up.

o Magnetization versus Field (M-H) Isotherms: The magnetic moment is measured at a

constant temperature as the external magnetic field is swept through a range of values (e.g.,
5Tto5T).

o Data Analysis: The raw data is corrected for the magnetic contribution of the sample holder.
For paramagnetic materials, the magnetic susceptibility (x = M/H) is plotted as a function of
temperature and can be fitted to the Curie-Weiss law (x = C / (T - 0)) to determine the Curie
constant (C) and the Weiss temperature (8). The effective magnetic moment can then be
calculated from the Curie constant.

Neutron Diffraction

Neutron diffraction is a powerful technique for determining the crystal and magnetic structures
of materials. Neutrons have a magnetic dipole moment, which interacts with the magnetic
moments of atoms in a material, providing information about the arrangement and orientation
of these moments.

Experimental Workflow:

Click to download full resolution via product page

Workflow for neutron diffraction experiments.

Methodology:

o Data Collection: A neutron diffraction pattern is collected from the powdered sample at

various temperatures, including temperatures above and below any suspected magnetic
ordering transition.
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» Rietveld Refinement: The collected diffraction patterns are analyzed using the Rietveld
refinement method. This involves fitting a calculated diffraction pattern based on a model of
the crystal and magnetic structure to the experimental data.

» Structure Determination: By comparing the diffraction patterns at different temperatures,
magnetic scattering can be distinguished from nuclear scattering. The positions and
intensities of the magnetic Bragg peaks are used to determine the magnetic structure,
including the size and orientation of the magnetic moments on the lanthanum atoms.

Logical Relationships in Magnetic Characterization

The overall process of characterizing the magnetic properties of lanthanum carbide materials
follows a logical progression from synthesis to detailed analysis.

Click to download full resolution via product page

Logical flow of magnetic characterization.

Conclusion

The magnetic properties of lanthanum carbide materials are diverse and fundamentally linked
to their composition and structure. While LaC: is a diamagnetic superconductor, La2Cs exhibits
weak paramagnetism and superconductivity. The encapsulation of lanthanum within fullerene
cages leads to paramagnetic behavior. A thorough understanding of these properties, obtained
through rigorous experimental techniques such as SQUID magnetometry and neutron
diffraction under inert conditions, is essential for harnessing the potential of these materials in
advanced technological applications. This guide provides the foundational knowledge and
experimental framework for researchers to explore and expand upon the fascinating magnetic
world of lanthanum carbides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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